Cas no 1340057-84-2 (5-Propoxypentane-1-sulfonyl chloride)

• Product Name: 5-Propoxypentane-1-sulfonyl chloride
• CAS No: 1340057-84-2
• MF: C₈H₁₇ClO₃S
• MW: 228.736780881882
• CID: 5207886
• PubChem ID: 64197979
• Update Time: 2025-06-11

5-Propoxypentane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-propoxypentane-1-sulfonyl chloride
• 1-Pentanesulfonyl chloride, 5-propoxy-
• 5-Propoxypentane-1-sulfonyl chloride

• Inchi： 1S/C8H17ClO3S/c1-2-6-12-7-4-3-5-8-13(9,10)11/h2-8H2,1H3
• InChI Key： ITEKSTXBEYKLOE-UHFFFAOYSA-N
• SMILES： ClS(CCCCCOCCC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 196
• XLogP3: 2.2
• Topological Polar Surface Area: 51.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on 5-Propoxypentane-1-sulfonyl chloride

Introduction to 5-Propoxypentane-1-sulfonyl chloride (CAS No. 1340057-84-2)

5-Propoxypentane-1-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1340057-84-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its sulfonyl chloride functional group and propyl ether side chain, serves as a versatile intermediate in synthetic chemistry, particularly in the development of biologically active molecules. The unique structural features of 5-Propoxypentane-1-sulfonyl chloride make it a valuable tool for medicinal chemists and synthetic organic chemists aiming to design novel therapeutic agents.

The sulfonyl chloride moiety is well-known for its reactivity in forming sulfonamides, sulfonates, and other derivatives that are crucial in drug design. The presence of the propoxypentane backbone provides additional flexibility, allowing for modifications that can influence the pharmacokinetic properties of the final compounds. This makes 5-Propoxypentane-1-sulfonyl chloride particularly useful in the synthesis of protease inhibitors, kinase inhibitors, and other small-molecule drugs targeting specific biological pathways.

In recent years, there has been a surge in research focused on developing novel sulfonyl-containing compounds due to their broad spectrum of biological activities. For instance, studies have demonstrated the potential of sulfonyl derivatives as antiviral agents, anti-inflammatory drugs, and anticancer agents. The reactivity of the sulfonyl chloride group allows for facile introduction into various molecular frameworks, making it an indispensable intermediate in drug discovery pipelines.

One of the most compelling applications of 5-Propoxypentane-1-sulfonyl chloride is in the synthesis of peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides while overcoming their limitations such as poor oral bioavailability and susceptibility to enzymatic degradation. The compound's ability to introduce a sulfonyl group at specific positions in peptide mimetics enhances their binding affinity and stability. This has been particularly relevant in the development of drugs targeting protein-protein interactions, which are challenging to modulate with traditional small molecules.

Moreover, the structural versatility of 5-Propoxypentane-1-sulfonyl chloride has led to its use in materials science and polymer chemistry. Sulfonyl chlorides can be polymerized or incorporated into polymers to create materials with tailored properties. These materials find applications in coatings, adhesives, and specialty plastics where specific chemical functionalities are required.

The synthesis of 5-Propoxypentane-1-sulfonyl chloride typically involves the reaction of 1-chloropropene with sodium bisulfite followed by sulfonylation using chlorosulfonic acid or another suitable sulfonation agent. This process highlights the compound's importance as a building block in organic synthesis. The reaction conditions must be carefully controlled to ensure high yield and purity, which are critical for pharmaceutical applications.

Recent advancements in green chemistry have also influenced the production methods for 5-Propoxypentane-1-sulfonyl chloride. Researchers are exploring alternative solvents and catalysts that minimize waste and energy consumption without compromising efficiency. These efforts align with broader industry trends aimed at sustainable chemical manufacturing.

The pharmacological significance of 5-Propoxypentane-1-sulfonyl chloride is further underscored by its role in covalent drug design. Covalent inhibitors offer a higher degree of target specificity compared to traditional non-covalent inhibitors. By forming a stable bond with the target enzyme or protein, covalent inhibitors can lead to prolonged duration of action and reduced off-target effects. The sulfonyl chloride group provides a reactive site for such covalent bond formation, making 5-Propoxypentane-1-sulfonyl chloride a valuable precursor in this area.

In conclusion, 5-Propoxypentane-1-sulfonyl chloride (CAS No. 1340057-84-2) is a multifaceted compound with significant applications across pharmaceuticals, materials science, and organic synthesis. Its unique structural features and reactivity make it an indispensable tool for researchers developing novel therapeutics and advanced materials. As scientific understanding continues to evolve, it is likely that new applications for this compound will emerge, further solidifying its importance in modern chemistry.